N-({2-[benzyl(methyl)amino]pyridin-3-yl}methyl)-5-fluoropyrimidin-2-amine

• IUPAC Name: N-[[2-[benzyl(methyl)amino]pyridin-3-yl]methyl]-5-fluoropyrimidin-2-amine
• InChI: InChI=1S/C18H18FN5/c1-24(13-14-6-3-2-4-7-14)17-15(8-5-9-20-17)10-21-18-22-11-16(19)12-23-18/h2-9,11-12H,10,13H2,1H3,(H,21,22,23)
• InChI Key: GLKSSKRTZWMJCS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2=C(C=CC=N2)CNC3=NC=C(C=N3)F
• Molecular Formula: C18H18FN5
• Molecular Weight: 323.4 g/mol

Description

N-({2-[benzyl(methyl)amino]pyridin-3-yl}methyl)-5-fluoropyrimidin-2-amine is a chemical compound that has gained significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of pyrimidine-based kinase inhibitors, which have been found to be effective in the treatment of various diseases, including cancer.

Mechanism of Action

The mechanism of action of N-({2-[benzyl(methyl)amino]pyridin-3-yl}methyl)-5-fluoropyrimidin-2-amine involves its ability to selectively inhibit specific kinases that are involved in cancer cell growth and survival. By inhibiting these kinases, this compound disrupts key signaling pathways that are necessary for cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its ability to inhibit specific kinases, this compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells. Furthermore, it has been found to have low toxicity in normal cells, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-({2-[benzyl(methyl)amino]pyridin-3-yl}methyl)-5-fluoropyrimidin-2-amine in lab experiments is its specificity for certain kinases, which allows for more targeted and effective inhibition of cancer cell growth. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research involving N-({2-[benzyl(methyl)amino]pyridin-3-yl}methyl)-5-fluoropyrimidin-2-amine. One area of interest is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further studies are needed to investigate its potential therapeutic applications in other diseases beyond cancer. Finally, researchers are also exploring the use of this compound in combination with other drugs to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of N-({2-[benzyl(methyl)amino]pyridin-3-yl}methyl)-5-fluoropyrimidin-2-amine involves a multi-step process that requires the use of several reagents and solvents. The most commonly used method for synthesizing this compound involves the reaction of 2-aminopyridine with benzylamine and methyl iodide to form N-benzyl-2-amino-3-methylpyridine. This intermediate is then reacted with 5-fluoro-2-chloropyrimidine in the presence of a base to produce the final product.

Scientific Research Applications

N-({2-[benzyl(methyl)amino]pyridin-3-yl}methyl)-5-fluoropyrimidin-2-amine has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its use as a kinase inhibitor in the treatment of cancer. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation has been implicated in the development and progression of cancer. By inhibiting specific kinases, this compound has been shown to effectively inhibit cancer cell growth and induce apoptosis.